Cas no 2138067-31-7 (3-(5-methyl-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 3-(5-methyl-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2138067-31-7
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5961551
• PubChem ID: 165960742
• Update Time: 2025-10-29

3-(5-methyl-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161046
• 2138067-31-7
• 3-(5-methyl-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C13H22N2O/c1-9(2)12-5-4-11(16)8-13(12)15-10(3)6-7-14-15/h6-7,9,11-13,16H,4-5,8H2,1-3H3
• InChI Key： KYMBZNBTMDNJKF-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)C)C(C1)N1C(C)=CC=N1

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38Ų

Additional information on 3-(5-methyl-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol

3-(5-Methyl-1H-Pyrazol-1-Yl)-4-(Propan-2-Yl)Cyclohexan-1-Ol: A Comprehensive Overview

The compound 3-(5-methyl-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138067-31-7) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound, characterized by its unique structure, has garnered attention due to its versatile properties and promising applications in drug discovery, material science, and biotechnology. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and functionalization in greater depth.

The molecular structure of 3-(5-methyl-1H-pyrazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol is a fascinating combination of functional groups. The presence of the pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes significantly to the compound's electronic properties. The cyclohexanol moiety, on the other hand, introduces hydroxyl functionality, which can be exploited for further chemical transformations. The propan-2-y group adds steric bulk to the molecule, influencing its physical properties such as solubility and melting point.

Recent studies have focused on the synthesis of this compound using innovative methodologies. Researchers have employed catalytic asymmetric synthesis to construct the chiral center at the cyclohexanol position, which is critical for its biological activity. The use of transition metal catalysts, such as palladium complexes, has enabled efficient coupling reactions to assemble the molecule from simpler precursors. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis process.

The biological activity of 3-(5-methyl-1H-pyrazol-1-yl)-4-(propan-2-y)cyclohexan-o-l has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Its ability to modulate key cellular pathways involved in inflammation has been validated through in vitro assays using human cell lines. Furthermore, computational modeling has provided insights into its binding affinity with target proteins, highlighting its potential as a lead compound for therapeutic interventions.

In addition to its biological applications, this compound has shown promise in materials science. Its unique combination of hydroxyl and pyrazole functionalities makes it an ideal candidate for polymerization reactions. Researchers have explored its use as a building block for synthesizing novel polymeric materials with tailored mechanical and thermal properties. These materials hold potential applications in advanced composites and biodegradable polymers.

The environmental impact of 3-(5-methyl-H-pyrazol-Yl)-4-(propan-Yl)cyclohexan-o-l has also been evaluated in recent studies. Life cycle assessment (LCA) analyses have been conducted to assess its sustainability profile throughout its lifecycle, from synthesis to disposal. These studies emphasize the importance of adopting green chemistry principles in its production to minimize ecological footprint.

In conclusion, 3-(5-methyl-H-pyrazol-Yl)-4-(propan-Yl)cyclohexan-o-l (CAS No. 2138067-Y7) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in medicine and materials science.